BENGHE Foundational & Exploratory

Check Availability & Pricing

"2-Oxoindoline-7-carboxylic acid" CAS number
and identifiers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Oxoindoline-7-carboxylic acid

Cat. No.: B1357598

An In-depth Technical Guide to 2-Oxoindoline-7-carboxylic acid

Abstract: This technical guide provides a comprehensive overview of 2-Oxoindoline-7-
carboxylic acid, a heterocyclic building block of significant interest in medicinal chemistry and
materials science. We will delve into its core identifiers, physicochemical properties, synthesis
strategies, and spectroscopic profile. Furthermore, this guide will explore its critical role as a
molecular scaffold in the development of pharmacologically active agents, supported by field-
proven insights and established experimental methodologies. This document is intended for
researchers, chemists, and professionals in drug development seeking a detailed
understanding of this valuable chemical entity.

Part 1: Core Identifiers and Physicochemical
Properties

2-Oxoindoline-7-carboxylic acid, also known as 7-carboxyoxindole, is a bifunctional organic
molecule featuring an oxindole core and a carboxylic acid substituent. This unique arrangement
makes it a versatile intermediate for further chemical elaboration. Its fundamental identifiers
and computed properties are summarized below.

Chemical Structure

The molecular structure consists of a bicyclic system where a benzene ring is fused to a five-
membered lactam (a cyclic amide) ring, with a carboxylic acid group attached at position 7 of
the aromatic ring.
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Caption: 2D structure of 2-Oxoindoline-7-carboxylic acid.

Data Summary Table

The key properties of 2-Oxoindoline-7-carboxylic acid are presented in the table below for
quick reference.

Identifier /| Property Value Source
CAS Number 25369-43-1 [11[2][3]
Molecular Formula CoH7NOs3 [1]
Molecular Weight 177.16 g/mol [1114]
OXO-INDOLINE-7-
CARBOXYLIC ACID, 7-

Synonyms [1][5]
CARBOXYOXINDOLE, 2-Oxo-
7-indolinecarboxylic acid

. ) 445°C at 760 mmHg

Boiling Point ) [6]
(Predicted)

Topological Polar Surface Area

bolog 66.4 A2 [1]

(TPSA)

LogP 0.8794 [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 2 [1]

Rotatable Bonds 1 [1]

Part 2: Synthesis and Reactivity

The synthesis of oxindole derivatives is a well-established area of organic chemistry. While
multiple routes can be envisioned for 2-Oxoindoline-7-carboxylic acid, a common and
reliable strategy involves the hydrolysis of a corresponding nitrile precursor. This approach is
advantageous due to the relative stability of the nitrile group under various reaction conditions
and its clean conversion to a carboxylic acid.
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A plausible synthetic pathway begins with 7-cyanoindoline. The hydrolysis of the nitrile
functional group to a carboxylic acid can be achieved under strong acidic or basic conditions
with heating. For instance, stirring 7-cyanoindoline in 50% aqueous sulfuric acid at elevated
temperatures (e.g., 110-120°C) effectively drives the reaction to completion, yielding the
desired indoline-7-carboxylic acid.[7] Subsequent oxidation at the C2 position would yield the
final product. Alternative modern synthetic methods for creating substituted oxindoles include
multicomponent reactions like the Passerini reaction, which can construct the core in a single
step from isatins, isocyanides, and carboxylic acids.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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